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barminomycin II barminomycin II
Brand Name: Vulcanchem
CAS No.: 108089-33-4
VCID: VC0022947
InChI: InChI=1S/C33H39NO13/c1-12(35)8-21-45-14(3)32(42)34-18-9-22(44-13(2)31(18)47-21)46-20-11-33(43,15(4)36)10-17-24(20)30(41)26-25(28(17)39)27(38)16-6-5-7-19(37)23(16)29(26)40/h5-7,12-14,18,20-22,31-32,34-35,37,39,41-43H,8-11H2,1-4H3
SMILES: CC1C2C(CC(O1)OC3CC(CC4=C3C(=C5C(=C4O)C(=O)C6=C(C5=O)C(=CC=C6)O)O)(C(=O)C)O)NC(C(OC(O2)CC(C)O)C)O
Molecular Formula: C33H39NO13
Molecular Weight: 657.7 g/mol

barminomycin II

CAS No.: 108089-33-4

Main Products

VCID: VC0022947

Molecular Formula: C33H39NO13

Molecular Weight: 657.7 g/mol

barminomycin II - 108089-33-4

CAS No. 108089-33-4
Product Name barminomycin II
Molecular Formula C33H39NO13
Molecular Weight 657.7 g/mol
IUPAC Name 9-acetyl-4,6,9,11-tetrahydroxy-7-[[5-hydroxy-2-(2-hydroxypropyl)-4,10-dimethyl-4,5,6,6a,7,8,10,10a-octahydropyrano[3,4-d][1,3,6]dioxazocin-8-yl]oxy]-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C33H39NO13/c1-12(35)8-21-45-14(3)32(42)34-18-9-22(44-13(2)31(18)47-21)46-20-11-33(43,15(4)36)10-17-24(20)30(41)26-25(28(17)39)27(38)16-6-5-7-19(37)23(16)29(26)40/h5-7,12-14,18,20-22,31-32,34-35,37,39,41-43H,8-11H2,1-4H3
Standard InChIKey AEGZAZQDUFJYDZ-UHFFFAOYSA-N
SMILES CC1C2C(CC(O1)OC3CC(CC4=C3C(=C5C(=C4O)C(=O)C6=C(C5=O)C(=CC=C6)O)O)(C(=O)C)O)NC(C(OC(O2)CC(C)O)C)O
Canonical SMILES CC1C2C(CC(O1)OC3CC(CC4=C3C(=C5C(=C4O)C(=O)C6=C(C5=O)C(=CC=C6)O)O)(C(=O)C)O)NC(C(OC(O2)CC(C)O)C)O
Synonyms barminomycin II
PubChem Compound 130036
Last Modified Nov 11 2021
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